![molecular formula C12H7ClFNO3 B1490671 5-Chloro-2-(3-fluorophenoxy)nicotinic acid CAS No. 847730-36-3](/img/structure/B1490671.png)
5-Chloro-2-(3-fluorophenoxy)nicotinic acid
Overview
Description
5-Chloro-2-(3-fluorophenoxy)nicotinic acid (5-Cl-2-F-NA) is an organic compound belonging to the class of compounds known as carboxylic acids. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. 5-Cl-2-F-NA has been studied extensively in recent years due to its unique properties and potential applications.
Scientific Research Applications
Herbicidal Activity and SAR Study
Research on nicotinic acid derivatives has shown their potential as herbicides. A study by Chen Yu et al. (2021) developed a series of N-(arylmethoxy)-2-chloronicotinamides, derived from nicotinic acid, which exhibited significant herbicidal activity against certain weeds. This suggests that derivatives of nicotinic acid, such as "5-Chloro-2-(3-fluorophenoxy)nicotinic acid", could be explored for herbicidal properties.
Pharmaceutical Applications
Nicotinic acid, also known as niacin, plays a critical role in human health as a lipid-lowering agent. Studies like that of A. Lorenzen et al. (2001) and S. Tunaru et al. (2003) have identified specific receptors for nicotinic acid, which mediates its anti-lipolytic effect. This highlights the pharmaceutical relevance of nicotinic acid derivatives in managing dyslipidemia and other metabolic disorders.
Industrial Applications
The synthesis and industrial applications of nicotinic acid are critical in the food, pharmaceutical, and biochemical industries. A review by Dawid Lisicki et al. (2022) explores ecological methods for producing nicotinic acid, emphasizing the need for green chemistry approaches. This indicates a potential area of research for "this compound" in sustainable industrial processes.
Analytical and Biochemical Studies
Research on the polyphenols in tobacco, including studies by J. Shifflett et al. (2017) and Haiyan Wang et al. (2008), demonstrate the analytical importance of nicotinic acid derivatives in understanding plant biochemistry and potential antioxidative and antimicrobial activities.
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-(3-fluorophenoxy)pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClFNO3/c13-7-4-10(12(16)17)11(15-6-7)18-9-3-1-2-8(14)5-9/h1-6H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQYISFFUXOANIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OC2=C(C=C(C=N2)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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